Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-
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Formulators of one-component epoxy systems often face trade-offs between pot life and cure speed. Substituted ureas like TDI-urea or Diuron compromise shelf stability or halogen compliance. MDI-urea (CAS 10097-09-3) is a halogen-free latent accelerator that solves these issues. • 56-week shelf stability at ambient conditions, no cold storage needed. • Cures DICY epoxy in
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Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-, commonly referred to as MDI-urea or by trade names such as Omicure U-52 and Dyhard UR500, is a latent accelerator for dicyandiamide (DICY) cured epoxy resins [1]. In industrial procurement, this compound is prioritized for its quantifiable ability to balance rapid thermal activation (curing in under 5 minutes at temperatures ≥150°C) with prolonged room-temperature shelf stability in one-component (1K) formulations [2]. Unlike legacy chlorinated accelerators, MDI-urea is entirely halogen-free, making it a required raw material for modern electronics, aerospace prepregs, and structural adhesives where environmental compliance and extended pot-life are mandatory [3].
Procurement Fit
Supports one-component DICY/epoxy formulations requiring >6 months ambient storage stability without refrigeration
Lowers DICY cure onset temperature; enables moderate-temperature cycles while preserving extended latency
Isomer-grade variants offer reported higher latency and cure consistency vs. technical-grade mixtures
Substituting MDI-urea with other common substituted ureas fundamentally alters either the shelf life, thermal performance, or regulatory compliance of the final epoxy system [1]. For instance, replacing it with TDI-urea (e.g., Omicure U-24) or Fenuron (Omicure U-405) accelerates room-temperature viscosity buildup, reducing the formulation's shelf life from over a year to mere weeks, which necessitates cold-chain logistics [2]. Conversely, utilizing Diuron (Omicure U-210) introduces structural chlorine into the matrix, which disqualifies the formulation from halogen-free printed circuit board (PCB) manufacturing and eco-certified automotive applications [3].
Substitution Risk
Toluene bis(dimethylurea) accelerators may reduce room-temperature shelf life by approximately 60% compared to methylene-bridged bis-urea structure.
Mixed-isomer grades can shift latency and cure speed; isomer purity directly influences reactivity-latency balance.
Lower-melting urea accelerators risk partial dissolution during warm storage or compounding, potentially compromising formulation latency.
References
Room-Temperature Latency vs. TDI-Urea
In standard DGEBA/DICY epoxy formulations, the choice of urea accelerator dictates the pot life. When comparing MDI-urea to TDI-urea (2,4-Toluene bis dimethyl urea), MDI-urea demonstrates extended latency. Testing shows that formulations using MDI-urea take 56 weeks to double in viscosity at 25°C, whereas TDI-urea formulations double in just 10 weeks under identical conditions [1].
| Evidence Dimension | Time to double viscosity at 25°C |
| Target Compound Data | 56 weeks (MDI-urea / Omicure U-52) |
| Comparator Or Baseline | 10 weeks (TDI-urea / Omicure U-24) |
| Quantified Difference | 5.6x longer room-temperature shelf life |
| Conditions | 3 phr substituted urea with 8 phr DICY in DGEBA resin (EEW=190) |
A 5.6x extension in shelf life eliminates the need for strict cold-chain storage and handling in the procurement and supply chain of 1K adhesives.
DGEBA/DICY at 23°C; viscosity-doubling endpoint
Thermal Stability vs. Fenuron
While highly reactive accelerators like Fenuron (1,1-dimethyl-3-phenylurea) offer fast cure times, they lower the thermal stability of the cured resin. MDI-urea maintains a high crosslinking density, yielding a glass transition temperature (Tg) of 127°C, compared to 118°C for Fenuron-accelerated systems [1]. This allows MDI-urea to match the high Tg of TDI-urea without suffering from TDI-urea's reduced latency [2].
| Evidence Dimension | Glass Transition Temperature (Tg) |
| Target Compound Data | 127°C (MDI-urea / Omicure U-52) |
| Comparator Or Baseline | 118°C (Fenuron / Omicure U-405) |
| Quantified Difference | 9°C higher Tg |
| Conditions | Cured at 120°C; DSC scan at 20°C/minute to 275°C (DGEBA/DICY system) |
Higher Tg is critical for aerospace and automotive structural adhesives that must maintain mechanical integrity at elevated operating temperatures.
5 phr in DGEBA/DICY, isothermal 100°C
Halogen-Free Compliance vs. Diuron
Legacy accelerators such as Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) are widely used for their latency but contain covalently bound chlorine [1]. MDI-urea provides equivalent latency and acceleration profiles while being 100% halogen-free [2]. This chemical differentiation is a strict pass/fail criterion for modern electronics procurement.
| Evidence Dimension | Structural Halogen Content |
| Target Compound Data | 0% Halogen (MDI-urea) |
| Comparator Or Baseline | Contains structural chlorine (Diuron / Omicure U-210) |
| Quantified Difference | Complete elimination of halogens |
| Conditions | Molecular structure analysis for IEC 61249-2-21 compliance |
Procurement teams must select MDI-urea over Diuron to meet global halogen-free mandates in consumer electronics and PCB manufacturing.
Standard determination; commercial isomer-grade material
Across urea classes; 95% cure at 120°C by DSC
Cross-study comparable; cycloaliphatic urea and polyamine did not show same flexibility
DGEBA/DICY formulation context; source data limited
Halogen-Free PCB Laminates and Encapsulants
Because MDI-urea contains no structural halogens, it is the accelerator of choice for DICY-cured epoxy laminates used in modern consumer electronics. It allows manufacturers to meet strict IEC halogen-free standards while maintaining the high Tg (127°C) required for lead-free soldering processes [1].
1K Aerospace Adhesives and Prepregs
The 56-week latency of MDI-urea at room temperature makes it highly suitable for manufacturing one-component prepregs and film adhesives. This extended shelf life reduces the logistical burden and scrap rates associated with materials that otherwise require continuous sub-zero storage [2].
Automotive Structural Bonding Pastes
In automated automotive assembly, adhesives must remain stable in dispensing equipment but cure rapidly once in the e-coat oven. MDI-urea provides the necessary latency on the factory floor while achieving full cure in under 5 minutes at temperatures above 150°C, ensuring continuous throughput [3].
Application Fit Matrix
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GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 1 of 24 companies. For more detailed information, please visit ECHA C&L website;
Of the 2 notification(s) provided by 23 of 24 companies with hazard statement code(s):;
H412 (100%): Harmful to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
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General Manufacturing Information
Electrical equipment, appliance, and component manufacturing
Transportation equipment manufacturing
Urea, N,N''-(methylenedi-4,1-phenylene)bis[N',N'-dimethyl-: ACTIVE
PMN - indicates a commenced PMN (Pre-Manufacture Notices) substance.
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